Cas no 1806828-64-7 (4-Bromo-2-(chloromethyl)-3-cyano-6-(difluoromethyl)pyridine)

• Product Name: 4-Bromo-2-(chloromethyl)-3-cyano-6-(difluoromethyl)pyridine
• CAS No: 1806828-64-7
• MF: C₈H₄BrClF₂N₂
• MW: 281.484566688538
• CID: 4860258
• Update Time: 2025-06-19

4-Bromo-2-(chloromethyl)-3-cyano-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(chloromethyl)-3-cyano-6-(difluoromethyl)pyridine

• Inchi： 1S/C8H4BrClF2N2/c9-5-1-6(8(11)12)14-7(2-10)4(5)3-13/h1,8H,2H2
• InChI Key： MHRFXIAWBXQULA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)F)N=C(CCl)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7

Additional information on 4-Bromo-2-(chloromethyl)-3-cyano-6-(difluoromethyl)pyridine

Introduction to 4-Bromo-2-(chloromethyl)-3-cyano-6-(difluoromethyl)pyridine (CAS No. 1806828-64-7)

4-Bromo-2-(chloromethyl)-3-cyano-6-(difluoromethyl)pyridine, identified by its CAS number 1806828-64-7, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a structural motif widely recognized for its biological activity and utility in drug development. The presence of multiple functional groups, including a bromo substituent, a chloromethyl group, a cyano group, and a difluoromethyl group, endows this molecule with unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The bromo and chloromethyl substituents on the pyridine ring are particularly noteworthy, as they serve as versatile handles for further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex molecular architectures, which are often required for achieving high affinity and selectivity in drug design. The cyano group introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. Additionally, the difluoromethyl group is known to improve metabolic stability and binding affinity, making it a common feature in many successful pharmaceuticals.

In recent years, the demand for novel heterocyclic compounds with enhanced pharmacological properties has driven extensive research into derivatives of pyridine. 4-Bromo-2-(chloromethyl)-3-cyano-6-(difluoromethyl)pyridine has emerged as a promising candidate due to its ability to serve as a building block for various bioactive molecules. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The combination of the chloromethyl and bromo groups allows for sequential functionalization, enabling the construction of complex scaffolds with tailored biological activities.

One of the most compelling aspects of this compound is its role in the development of next-generation antiviral agents. The structural features of 4-Bromo-2-(chloromethyl)-3-cyano-6-(difluoromethyl)pyridine make it an ideal precursor for designing molecules that can interfere with viral replication mechanisms. Recent research has highlighted its potential in inhibiting enzymes essential for viral polymerization and assembly. By leveraging its reactive sites, chemists have been able to generate derivatives that exhibit potent antiviral activity while maintaining favorable pharmacokinetic profiles.

The cyano group in this compound not only contributes to its electronic properties but also serves as a site for further derivatization through nucleophilic addition reactions. This versatility has been exploited in the synthesis of novel analogs with improved pharmacological properties. For example, replacing the cyano group with other functional groups has led to compounds with enhanced binding affinity to target proteins. Such modifications are crucial in optimizing drug candidates for clinical use.

The difluoromethyl substituent is another key feature that has attracted considerable interest. Its presence has been shown to modulate lipophilicity and metabolic stability, two critical factors in drug design. By incorporating this group into molecular structures, researchers can fine-tune the pharmacokinetic properties of their leads. This has been particularly relevant in the development of small-molecule inhibitors targeting protein-protein interactions, where subtle changes in physicochemical properties can significantly impact binding efficiency.

Recent advances in computational chemistry have further enhanced the utility of 4-Bromo-2-(chloromethyl)-3-cyano-6-(difluoromethyl)pyridine as a scaffold for drug discovery. Molecular modeling studies have identified optimal positions for functionalization based on predicted interactions with biological targets. These insights have guided synthetic efforts toward generating highly potent and selective drug candidates. The integration of experimental data with computational predictions has streamlined the process of lead optimization, reducing the time and cost associated with traditional trial-and-error approaches.

The versatility of this compound is also reflected in its application as an intermediate in agrochemical research. Pyridine derivatives are widely used in crop protection agents due to their ability to interact with biological systems at low concentrations. By modifying the functional groups on 4-Bromo-2-(chloromethyl)-3-cyano-6-(difluoromethyl)pyridine, researchers have developed novel herbicides and insecticides that offer improved efficacy and environmental safety.

In conclusion,4-Bromo-2-(chloromethyl)-3-cyano-6-(difluoromethyl)pyridine (CAS No. 1806828-64-7) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable diverse synthetic pathways, making it an indispensable tool for medicinal chemists seeking to develop innovative therapeutics. As research continues to uncover new biological targets and mechanisms, this compound is poised to play an increasingly important role in addressing global health challenges.